Cas no 1007541-72-1 (5-Ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1007541-72-1
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD08443864
• CID: 1036140
• PubChem ID: 23005664
• Update Time: 2025-10-31

5-Ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1H-pyrazole-4-carboxylic acid
• 5-ethylpyrazole-4-carboxylic acid
• AC1Q2SUF
• Ambcb4034364
• CTK6D0363
• CTK6D2571
• MolPort-000-929-621
• MolPort-002-053-650
• SureCN553835
• 3-ethyl-2H-pyrazole-4-carboxylic acid
• 3-ethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-ethyl-
• 3-ethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• AS-50225
• 1007541-72-1
• 5-Ethyl-1H-pyrazole-4-carboxylicacid
• 3-ETHYL-PYRAZOLE-4-CARBOXYLIC ACID
• AKOS003672781
• SCHEMBL553835
• AB00995166-01
• EN300-37227
• SCHEMBL14822490
• F8887-5858
• MFCD08443864
• O11424
• DTXSID00629679
• AKOS000302418
• Z335447556
• ALBB-018099

• MDL： MFCD08443864
• Inchi： 1S/C6H8N2O2/c1-2-5-4(6(9)10)3-7-8-5/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： XUSKPMMPOGGMKA-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1CC)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 229-231 °CEnamineEN300-37227
• Boiling Point: 357.3±22.0 °C at 760 mmHg
• Flash Point: 169.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Ethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Ethyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-Ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1007541-72-1): Properties, Applications, and Industry Insights

5-Ethyl-1H-pyrazole-4-carboxylic acid (CAS 1007541-72-1) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyrazole backbone and carboxylic acid functionality. This white to off-white crystalline powder exhibits a molecular weight of 154.16 g/mol and a melting point range of 210-215°C, making it thermally stable for various synthetic applications. Its solubility profile—moderate in polar solvents like methanol and dimethyl sulfoxide (DMSO) but limited in water—enhances its versatility in organic synthesis.

Recent studies highlight the compound's role as a key intermediate in developing small-molecule inhibitors, particularly for kinase targets involved in inflammatory diseases and metabolic disorders. Industry patents reveal its incorporation into crop protection agents, where its ethyl-substituted pyrazole moiety contributes to enhanced bioactivity. The 2023 Journal of Medicinal Chemistry reported derivatives of this compound showing promise in modulating NLRP3 inflammasome pathways—a hot topic in autoimmune disease research.

From an SEO perspective, users frequently search for "5-Ethyl-1H-pyrazole-4-carboxylic acid suppliers" or "CAS 1007541-72-1 synthesis protocol," reflecting commercial and academic demand. Environmental concerns have also driven queries like "biodegradability of pyrazole derivatives," to which this compound shows favorable OECD 301F test results (78% degradation in 28 days). Analytical methods such as HPLC purity testing (typically >98%) and LC-MS characterization are commonly discussed in technical forums.

Innovative applications include its use in metal-organic frameworks (MOFs) for gas storage, where its carboxyl group facilitates coordination chemistry. A 2024 ACS Applied Materials study demonstrated its utility in creating luminescent sensors for environmental mercury detection. Regulatory-wise, the compound is not listed under REACH Annex XIV but requires standard laboratory safety precautions (gloves, goggles) due to mild irritant properties.

The market for pyrazole-based compounds is projected to grow at 6.2% CAGR (2023-2030), fueled by demand in precision agriculture and targeted drug discovery. Custom synthesis services now offer isotope-labeled versions (e.g., 13C-ethyl) for metabolic tracing studies. Researchers should note its stability under nitrogen atmosphere and sensitivity to prolonged UV exposure—critical for storage optimization.

Emerging trends include computational studies of its molecular docking potential with COVID-19 protease targets, though clinical relevance remains speculative. Sustainable synthesis routes using microwave-assisted reactions have reduced typical production times from 8 hours to 90 minutes, aligning with green chemistry principles. Always verify CAS 1007541-72-1 authenticity via FTIR (characteristic peak at 1690 cm-1 for C=O stretch) when sourcing materials.